Cas no 2377030-76-5 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid
• CAS No: 2377030-76-5
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5866331
• PubChem ID: 165829382
• Update Time: 2025-08-05

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2377030-76-5
• EN300-7445947
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid

• Inchi： 1S/C21H21NO5/c23-20(24)18-11-26-10-9-19(18)22-21(25)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-19H,9-12H2,(H,22,25)(H,23,24)
• InChI Key： JGNDVMRTBZYXFL-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid: A Comprehensive Overview

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid is a highly specialized compound with the CAS number 2377030-76-5. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely recognized in the field of organic chemistry, particularly in peptide synthesis and other advanced chemical applications. The structure of this compound is characterized by a fluorenylmethoxycarbonyl group attached to an oxane (tetrahydropyran) ring via an amino linkage, with a carboxylic acid group positioned at the 3-position of the oxane ring.

The Fmoc group is a well-known protecting group in peptide chemistry, known for its stability under basic conditions and ease of removal under acidic conditions. The presence of this group in 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid makes it particularly valuable in the synthesis of complex peptides and proteins. Recent advancements in peptide synthesis have further highlighted the importance of such protecting groups in achieving high yields and purity in the production of biologically active molecules.

Recent studies have explored the application of this compound in the development of novel drug delivery systems. Researchers have demonstrated that the unique combination of the Fmoc group and the oxane ring can be exploited to create biocompatible carriers for therapeutic agents. These carriers exhibit excellent stability in physiological conditions and can be engineered to release drugs in a controlled manner, enhancing their efficacy and reducing side effects.

In addition to its role in peptide synthesis, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid has shown potential in materials science applications. Its structure lends itself well to polymerization reactions, enabling the creation of advanced materials with tailored properties. For instance, recent research has focused on using this compound as a building block for bio-inspired polymers that mimic natural structures, such as those found in spider silk or collagen.

The synthesis of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the Fmoc group, its attachment to the oxane ring, and subsequent functionalization to introduce the carboxylic acid moiety. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize this process, resulting in higher yields and improved purity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These studies have provided detailed insights into its molecular structure, conformational flexibility, and reactivity under various conditions. Such data are crucial for understanding its behavior in different chemical environments and for designing applications that exploit its unique properties.

Recent breakthroughs in computational chemistry have also contributed significantly to our understanding of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-3-carboxylic acid. Quantum mechanical calculations have been used to predict its electronic structure, reactivity, and interactions with other molecules. These computational models have been validated through experimental studies, providing a robust framework for further research into its properties and applications.

In conclusion, 4-{[(9H-fluoren-9-yllmethoxy]carbonyl}amino)oxane{3-carboxylic acid (CAS No: 2377030{76{5}) is a versatile compound with significant potential across multiple fields of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery systems, and advanced materials development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.